85-86-9

Sudan III

In Stock

• CAS RN:
• 85-86-9

• Formula:
• C22H16N4O

• InChI:
• InChI=1S/C22H16N4O/c27-21-15-10-16-6-4-5-9-20(16)22(21)26-25-19-13-11-18(12-14-19)24-23-17-7-2-1-3-8-17/h1-15,27H/b24-23+,26-25+

• InChIKey:
• FHNINJWBTRXEBC-QSZPNPOGSA-N

• Sudan III is a synthetic industrial azo-dye belonging to the group of sudan dyes, commonly used in plastics, oils, polishes and waxes.
  Sudan III is a bis(azo) compound that is 2-naphthol substituted at position 1 by a 4-{[(2-methylphenyl)diazenyl]phenyl}diazenyl group. A fat-soluble dye predominantly used for demonstrating triglycerides in frozen sections, but which may also stain some protein bound lipids in paraffin sections. It has a role as a fluorochrome, a histological dye and a carcinogenic agent. It is a member of azobenzenes, a bis(azo) compound and a member of naphthols. It derives from a 2-naphthol.
  

Bicyclo(2.1.1)hexane

In Stock

• CAS RN:
• 285-86-9

• Formula:
• C6H10

• InChI:
• InChI=1S/C6H10/c1-2-6-3-5(1)4-6/h5-6H,1-4H2

• InChIKey:
• JSMRMEYFZHIPJV-UHFFFAOYSA-N

• Bicyclo(2.1.1)hexane is a useful research compound. Its molecular formula is C6H10 and its molecular weight is 82.14 g/mol. The purity is usually 95%.

Pyrantel citrate

In Stock

• CAS RN:
• 5685-86-9

• Formula:
• C17H22N2O7S

• InChI:
• InChI=1S/C11H14N2S.C6H8O7/c1-13-8-3-7-12-11(13)6-5-10-4-2-9-14-10;7-3(8)1-6(13,5(11)12)2-4(9)10/h2,4-6,9H,3,7-8H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b6-5+;

• InChIKey:
• YJGGCARNRYGSPA-IPZCTEOASA-N

• Pyrantel citrate, also known as Pyrantel citrate, is a useful research compound. Its molecular formula is C17H22N2O7S and its molecular weight is 398.4 g/mol. The purity is usually 95%.

3-Phenoxyfuran

In Stock

• CAS RN:
• 63285-86-9

• Formula:
• C10H8O2

• InChI:
• InChI=1S/C10H8O2/c1-2-4-9(5-3-1)12-10-6-7-11-8-10/h1-8H

• InChIKey:
• NVWFUVMWGOXULH-UHFFFAOYSA-N

• 3-Phenoxyfuran is a useful research compound. Its molecular formula is C10H8O2 and its molecular weight is 160.17 g/mol. The purity is usually 95%.

9-Ethyl-3-(hydroxymethyl)-1,7-dioxaspiro[5.5]undecan-4-ol

• CAS RN:
• 89885-86-9

• Formula:
• C12H22O4

• InChI:
• InChI=1S/C12H22O4/c1-2-9-3-4-12(15-7-9)5-11(14)10(6-13)8-16-12/h9-11,13-14H,2-8H2,1H3

• InChIKey:
• VDWRKBZMQNPUOB-KBIHSYGRSA-N

• Talaromycin C is a natural product found in Talaromyces stipitatus with data available.

4-(4-Fluorophenyl)-1-buten-4-ol

Usually In Stock

• CAS RN:
• 136185-86-9

• Formula:
• C10H11FO

• InChI:
• InChI=1S/C10H11FO/c1-2-3-10(12)8-4-6-9(11)7-5-8/h2,4-7,10,12H,1,3H2

• InChIKey:
• AOQVKBONTNGXJG-UHFFFAOYSA-N

• 4-(4-Fluorophenyl)-1-buten-4-ol is a useful research compound. Its molecular formula is C10H11FO and its molecular weight is 166.195. The purity is usually 95%.

2'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone

In Stock

• CAS RN:
• 898785-86-9

• Formula:
• C16H21ClO3

• InChI:
• InChI=1S/C16H21ClO3/c1-16(2)10-19-15(20-11-16)9-5-8-14(18)12-6-3-4-7-13(12)17/h3-4,6-7,15H,5,8-11H2,1-2H3

• InChIKey:
• MTZUMZGNQJWLSD-UHFFFAOYSA-N

• 2'-Chloro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C16H21ClO3 and its molecular weight is 296.79 g/mol. The purity is usually 95%.

N-[[4-(4-bromophenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide

In Stock

• CAS RN:
• 393585-86-9

• Formula:
• C30H25BrN6O3S2

• InChI:
• InChI=1S/C30H25BrN6O3S2/c1-19-6-8-20(9-7-19)24-16-23(26-5-3-15-41-26)35-37(24)28(38)18-42-30-34-33-27(17-32-29(39)25-4-2-14-40-25)36(30)22-12-10-21(31)11-13-22/h2-15,24H,16-18H2,1H3,(H,32,39)

• InChIKey:
• DDDGCOXGSOTZRP-UHFFFAOYSA-N

• N-[[4-(4-bromophenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C30H25BrN6O3S2 and its molecular weight is 661.59. The purity is usually 95%.

2-(3-(((4-ethylphenyl)amino)methyl)-7-methoxy-2-oxoquinolin-1(2H)-yl)-N-(3-fluorophenyl)acetamide

In Stock

• CAS RN:
• 893785-86-9

• Formula:
• C27H26FN3O3

• InChI:
• InChI=1S/C27H26FN3O3/c1-3-18-7-10-22(11-8-18)29-16-20-13-19-9-12-24(34-2)15-25(19)31(27(20)33)17-26(32)30-23-6-4-5-21(28)14-23/h4-15,29H,3,16-17H2,1-2H3,(H,30,32)

• InChIKey:
• AZGBBJNYYWKUME-UHFFFAOYSA-N

• 2-(3-(((4-ethylphenyl)amino)methyl)-7-methoxy-2-oxoquinolin-1(2H)-yl)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C27H26FN3O3 and its molecular weight is 459.521. The purity is usually 95%.

2-chloro-6-fluoro-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]benzamide

In Stock

• CAS RN:
• 932985-86-9

• Formula:
• C19H15ClF2N2OS

• InChI:
• InChI=1S/C19H15ClF2N2OS/c1-11-16(26-19(24-11)12-4-2-5-13(21)10-12)8-9-23-18(25)17-14(20)6-3-7-15(17)22/h2-7,10H,8-9H2,1H3,(H,23,25)

• InChIKey:
• GDICJKLWMXYDSD-UHFFFAOYSA-N

• 2-chloro-6-fluoro-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C19H15ClF2N2OS and its molecular weight is 392.85. The purity is usually 95%.

2-Cyclopropylthiazole-5-carbaldehyde

In Stock

• CAS RN:
• 877385-86-9

• Formula:
• C7H7NOS

• InChI:
• InChI=1S/C7H7NOS/c9-4-6-3-8-7(10-6)5-1-2-5/h3-5H,1-2H2

• InChIKey:
• ORNIFVGIJQCIMW-UHFFFAOYSA-N

• 2-Cyclopropylthiazole-5-carbaldehyde is a useful research compound. Its molecular formula is C7H7NOS and its molecular weight is 153.2 g/mol. The purity is usually 95%.

N-cyclopentyl-N'-{[3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide

In Stock

• CAS RN:
• 872985-86-9

• Formula:
• C20H29N3O6S

• InChI:
• InChI=1S/C20H29N3O6S/c1-14-12-16(8-9-17(14)28-2)30(26,27)23-10-5-11-29-18(23)13-21-19(24)20(25)22-15-6-3-4-7-15/h8-9,12,15,18H,3-7,10-11,13H2,1-2H3,(H,21,24)(H,22,25)

• InChIKey:
• LTAIWIXUSWASLR-UHFFFAOYSA-N

• N-cyclopentyl-N'-{[3-(4-methoxy-3-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide is a useful research compound. Its molecular formula is C20H29N3O6S and its molecular weight is 439.5 g/mol. The purity is usually 95%.

4-Bromo-2-octenoic acid

• CAS RN:
• 115185-86-9

• Formula:
• C8H13BrO2

• InChI:
• InChI=1S/C8H13BrO2/c1-2-3-4-7(9)5-6-8(10)11/h5-7H,2-4H2,1H3,(H,10,11)/b6-5+

• InChIKey:
• FZILSBUDCYKRKR-UHFFFAOYSA-N

• 4-Bromo-2-octenoic acid, also known as 4-Bromo-2-octenoic acid, is a useful research compound. Its molecular formula is C8H13BrO2 and its molecular weight is 221.09 g/mol. The purity is usually 95%.

3-(3-aminopropyl)pyridin-2-amine dihydrochloride

In Stock

• CAS RN:
• 2138585-86-9

• Formula:
• C8H15Cl2N3

• 3-(3-aminopropyl)pyridin-2-amine dihydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N3 and its molecular weight is 224.1. The purity is usually 95%.

1-[3,5-Dimethyl-4-(4-nitrophenyl)sulfanylpyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethanone

In Stock

• CAS RN:
• 1001785-86-9

• Formula:
• C21H21N3O4S

• InChI:
• InChI=1S/C21H21N3O4S/c1-13-5-10-19(14(2)11-13)28-12-20(25)23-16(4)21(15(3)22-23)29-18-8-6-17(7-9-18)24(26)27/h5-11H,12H2,1-4H3

• InChIKey:
• DLENJIJDTKNHBJ-UHFFFAOYSA-N

• 1-[3,5-Dimethyl-4-(4-nitrophenyl)sulfanylpyrazol-1-yl]-2-(2,4-dimethylphenoxy)ethanone is a useful research compound. Its molecular formula is C21H21N3O4S and its molecular weight is 411.48. The purity is usually 95%.

6-Fluoro-1-methyl-1H-benzo[d]imidazole

In Stock

• CAS RN:
• 1187385-86-9

• Formula:
• C8H7FN2

• InChI:
• InChI=1S/C8H7FN2/c1-11-5-10-7-3-2-6(9)4-8(7)11/h2-5H,1H3

• InChIKey:
• AEERHQMQUIVHRC-UHFFFAOYSA-N

• 6-Fluoro-1-methyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C8H7FN2 and its molecular weight is 150.15 g/mol. The purity is usually 95%.

2-Methyl-4-[[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]-1,3-oxazole

Usually In Stock

• CAS RN:
• 2379985-86-9

• Formula:
• C17H20F3N3O2

• InChI:
• InChI=1S/C17H20F3N3O2/c1-12-22-14(11-24-12)9-23-7-3-4-13(8-23)10-25-16-15(17(18,19)20)5-2-6-21-16/h2,5-6,11,13H,3-4,7-10H2,1H3

• InChIKey:
• HMZVTUUFEUZWBM-UHFFFAOYSA-N

• 2-Methyl-4-[[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methyl]-1,3-oxazole is a useful research compound. Its molecular formula is C17H20F3N3O2 and its molecular weight is 355.361. The purity is usually 95%.